Cas no 153028-00-3 (4-Thiazolemethanol,2-ethynyl-)

• Product Name: 4-Thiazolemethanol,2-ethynyl-
• CAS No: 153028-00-3
• MF: C₆H₅NOS
• MW: 139.174999952316
• CID: 99053
• PubChem ID: 45079328
• Update Time: 2025-04-18

4-Thiazolemethanol,2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol,2-ethynyl-
• (2-ethynyl-1,3-thiazol-4-yl)methanol
• 2-Ethynyl-4-thiazolemethanol
• 4-Thiazolemethanol, 2-ethynyl- (9CI)
• SCHEMBL9265009
• 153028-00-3
• RKERPGZOCHXPTN-UHFFFAOYSA-N
• 2-ethynyl 4-thiazol methanol

• Inchi： 1S/C6H5NOS/c1-2-6-7-5(3-8)4-9-6/h1,4,8H,3H2
• InChI Key： RKERPGZOCHXPTN-UHFFFAOYSA-N
• SMILES： S1C(C#C)=NC(=C1)CO

Computed Properties

• Exact Mass: 139.00925
• Monoisotopic Mass: 139.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles